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Compound of Interest

Compound Name: 2,5-Dibromoisonicotinaldehyde

Cat. No.: B1293480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of

2,5-Dibromoisonicotinaldehyde (CAS No. 959244-28-1), a key heterocyclic intermediate in

pharmaceutical and chemical synthesis. Due to its hazardous nature, strict adherence to safety

protocols is imperative to mitigate risks in the laboratory and manufacturing environments.

Hazard Identification and Classification
2,5-Dibromoisonicotinaldehyde is classified as a hazardous substance, primarily noted for its

corrosive and irritant properties.[1][2] While a complete, officially harmonized GHS

classification is not readily available, based on data for the compound and structurally similar

chemicals, it should be handled with significant caution.

Primary Hazards:

Corrosive: Can cause severe skin burns and eye damage.[1]

Irritant: May cause respiratory irritation.[2]

Harmful if swallowed: Acute oral toxicity is a concern.

Physicochemical and Toxicological Data
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Quantitative data for 2,5-Dibromoisonicotinaldehyde is summarized below. It is important to

note that some of the physical properties are calculated values and should be treated as

estimations.[2]

Property Value Source

Molecular Formula C₆H₃Br₂NO [2]

Molecular Weight 264.90 g/mol [2]

Appearance Solid [1]

Density 2.091 g/cm³ (Calculated) [2]

Boiling Point
302.37 °C at 760 mmHg

(Calculated)
[2]

Flash Point 136.669 °C (Calculated) [2]

Refractive Index 1.654 (Calculated) [2]

Hazard Classification (Anticipated) Category

Skin Corrosion/Irritation Corrosive / Category 1 or 2

Serious Eye Damage/Irritation Corrosive / Category 1

Specific Target Organ Toxicity May cause respiratory irritation / Category 3

Safe Handling Protocols
Adherence to meticulous experimental and handling protocols is crucial for minimizing

exposure and ensuring a safe laboratory environment.

Engineering Controls
Ventilation: Always handle 2,5-Dibromoisonicotinaldehyde in a certified chemical fume

hood to prevent inhalation of dust.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and in close proximity to the handling area.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Item Specification

Eye Protection
Chemical safety goggles with side shields or a

face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection A flame-retardant laboratory coat.

Respiratory Protection
If dust cannot be controlled, use a NIOSH-

approved respirator.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid the generation of dust. Use non-sparking tools for transfers.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage and Incompatibility
Proper storage is essential to maintain the integrity of the compound and prevent hazardous

reactions.

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Protect from light.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3] Based on the

chemistry of related compounds, it is also prudent to avoid strong acids and bases.

Accidental Release and First Aid Measures
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Spill Response
Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place it in a

sealed, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated container for disposal.

First Aid
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. Get medical attention.[3]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[3]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[3]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations. Do not allow the material to enter drains or water

sources.

Hazardous Decomposition Products
Upon thermal decomposition, 2,5-Dibromoisonicotinaldehyde may release hazardous gases

and vapors, including:

Nitrogen oxides (NOx)

Carbon monoxide (CO)

Carbon dioxide (CO₂)
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Hydrogen halides (such as hydrogen bromide)

Visual Workflow for Safe Handling and Storage
The following diagram illustrates the key logical steps for the safe handling and storage of 2,5-
Dibromoisonicotinaldehyde.
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Workflow for Safe Handling of 2,5-Dibromoisonicotinaldehyde

Receipt of Chemical

Log & Inspect Container

Store in Designated Area
(Cool, Dry, Ventilated)

Don PPE
(Goggles, Gloves, Lab Coat)

Prepare for Use

Work in Fume Hood

Weigh & Handle

Reaction or Use

Decontaminate Equipment Return to Storage

Unused Material

Dispose of Waste
(Labeled, Sealed Container) Remove & Clean PPE

Wash Hands

Re-use

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,5-Dibromoisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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